Cas no 903094-48-4 (METHYL 1-(PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE)

• Product Name: METHYL 1-(PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE
• CAS No: 903094-48-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5228028
• Update Time: 2026-03-07

METHYL 1-(PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE

• Inchi： 1S/C11H20N2O2/c1-15-11(14)9-3-2-6-13(8-9)10-4-5-12-7-10/h9-10,12H,2-8H2,1H3
• InChI Key： YODDABYWEYCPEK-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)CCCC(C(OC)=O)C1

Computed Properties

• Exact Mass: 212.152
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on METHYL 1-(PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE

Introduction to Methyl 1-(Pyrrolidin-3-yl)piperidine-3-carboxylate (CAS No. 903094-48-4)

Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate, identified by its CAS number 903094-48-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic amides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate make it a valuable scaffold for the development of novel drugs targeting various diseases.

The molecular structure of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate consists of a piperidine ring linked to a pyrrolidine moiety, both of which are nitrogen-containing heterocycles. These types of structures are known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating physiological processes. The carboxylate group at the 3-position of the piperidine ring enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing piperidine and pyrrolidine moieties. These heterocycles have been widely used in the design of drugs for treating neurological disorders, cardiovascular diseases, and cancer. For instance, several piperidine-based drugs have entered clinical trials for their efficacy in treating conditions such as schizophrenia and depression. Similarly, pyrrolidine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate has been investigated for its potential role in drug development, particularly in the synthesis of more complex molecules with enhanced biological activity. The compound serves as a key intermediate in the preparation of derivatives that target specific biological pathways. Researchers have utilized its structural framework to develop molecules with improved pharmacokinetic properties, such as better absorption, distribution, metabolism, and excretion (ADME).

One of the most compelling aspects of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate is its versatility in chemical modifications. The presence of both the piperidine and pyrrolidine rings provides multiple sites for functionalization, allowing chemists to tailor the compound's properties to meet specific therapeutic needs. For example, introducing additional substituents at the 1-position of the pyrrolidine ring can alter the compound's binding affinity to biological targets, while modifications at the 3-position of the piperidine ring can influence its metabolic stability.

The synthesis of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of a piperidine-pyrrolidine bond followed by carboxylation at the 3-position. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

Recent studies have demonstrated the potential applications of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate in drug discovery. Researchers have synthesized analogs of this compound and evaluated their efficacy in preclinical models. Some derivatives have shown promising results in inhibiting inflammatory pathways and reducing oxidative stress, which are key mechanisms involved in chronic diseases such as arthritis and neurodegenerative disorders. Additionally, these compounds have been tested for their ability to modulate neurotransmitter systems, suggesting their potential use in treating mental health conditions.

The role of computational chemistry in understanding the behavior of Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug metabolism, thereby accelerating the drug development process. By integrating experimental data with computational predictions, researchers can design more effective drugs with fewer side effects.

In conclusion, Methyl 1-(pyrrolidin-3-yl)piperidine-3-carboxylate (CAS No. 903094-48-4) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into this compound highlights its potential as a building block for next-generation drugs that address unmet medical needs.